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Compound of Interest

Compound Name: 4-Methyldiphenylmethane

Cat. No.: B1265501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data currently

available for 1-benzyl-4-methylbenzene (CAS No. 620-83-7). The information is compiled from

various safety data sheets and chemical databases to assist researchers, scientists, and drug

development professionals in the safe handling and assessment of this compound.

Chemical Identification
Identifier Value

Chemical Name 1-Benzyl-4-methylbenzene

Synonyms
4-Methyldiphenylmethane, p-Benzyltoluene,

Phenyl-p-tolylmethane

CAS Number 620-83-7

Molecular Formula C14H14

Molecular Weight 182.26 g/mol [1]

Chemical Structure
(Image of the chemical structure of 1-benzyl-4-

methylbenzene)

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 1-benzyl-4-

methylbenzene.

Property Value Reference

Physical Form Liquid [2][3]

Color Colorless to light yellow [4]

Boiling Point 286 °C [4]

Flash Point 121 °C [4]

Specific Gravity 0.99 (20/20) [4]

Purity >98.0% (GC) [4]

Storage Temperature

Room Temperature

(Recommended in a cool and

dark place, <15°C)

[4]

Toxicological Data
While specific quantitative toxicological study data such as LD50 (median lethal dose) or LC50

(median lethal concentration) values for 1-benzyl-4-methylbenzene are not readily available in

the public domain, the compound is classified as harmful by various suppliers. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides hazard

statements based on available data.

GHS Hazard Classification
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Hazard Class Hazard Statement Signal Word Pictogram

Acute Toxicity (Oral,

Dermal, Inhalation)

H302+H312+H332:

Harmful if swallowed,

in contact with skin or

if inhaled

Warning
GHS07 (Exclamation

Mark)[3]

Aspiration Hazard

H304: May be fatal if

swallowed and enters

airways

Danger
GHS08 (Health

Hazard)[1][4]

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Warning

GHS07 (Exclamation

Mark)[1]

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation
Warning

GHS07 (Exclamation

Mark)[1]

Precautionary Statements: P260, P280, P301+P312[2][3]

Experimental Protocols (General Methodologies)
Detailed experimental protocols for toxicological studies on 1-benzyl-4-methylbenzene are not

publicly available. However, the following sections describe the standard methodologies based

on OECD (Organisation for Economic Co-operation and Development) guidelines that would

be employed to assess the acute toxicity and irritation potential of a chemical substance.

Acute Oral Toxicity (OECD Guideline 423)
The acute oral toxicity test provides information on the health hazards likely to arise from a

single oral exposure to a substance. The method involves the administration of the test

substance to fasted animals in a stepwise procedure.

Test Animals: Typically, rats are used.

Dosage: A starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg

body weight). The choice of the starting dose is based on available information about the

substance's toxicity.
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Procedure: The substance is administered orally by gavage to a small group of animals

(usually 3).

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The test allows for the determination of a range of lethal doses and the

identification of the appropriate GHS hazard category.

Acute Dermal Toxicity (OECD Guideline 402)
This test assesses the potential for a substance to cause toxicity through skin contact.

Test Animals: Rats, rabbits, or guinea pigs are typically used.

Dosage: The test substance is applied to a shaved area of the skin at a limit dose of 2000

mg/kg body weight.

Procedure: The substance is held in contact with the skin using a porous gauze dressing for

24 hours.

Observation: Animals are observed for signs of toxicity and mortality for 14 days.

Endpoint: The test determines if the dermal LD50 is above or below 2000 mg/kg, which is a

key threshold for GHS classification.

Skin Irritation (OECD Guideline 404)
This test evaluates the potential of a substance to cause reversible inflammatory changes to

the skin.

Test Animals: Typically, albino rabbits are used.

Procedure: A small amount of the test substance (0.5 mL for liquids or 0.5 g for solids) is

applied to a small patch of shaved skin. The treated area is then covered with a gauze patch.

Exposure: The exposure duration is typically 4 hours.
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Observation: The skin is examined for erythema (redness) and edema (swelling) at specific

intervals (1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the mean scores.

Eye Irritation (OECD Guideline 405)
This test assesses the potential of a substance to cause reversible or irreversible damage to

the eye.

Test Animals: Typically, albino rabbits are used.

Procedure: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is

instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.

Scoring: Lesions are scored, and the substance is classified based on the severity and

reversibility of the eye damage.

Signaling Pathways and Mechanism of Toxicity
Currently, there is no specific information available in the scientific literature regarding the

signaling pathways or the precise mechanism of toxicity for 1-benzyl-4-methylbenzene. For

many aromatic hydrocarbons, toxicity can be related to their metabolism, which can produce

reactive intermediates. However, without specific studies on this compound, any discussion on

its mechanism of action would be speculative.

Logical Workflow for Chemical Hazard Assessment
The following diagram illustrates a general workflow for assessing the hazards of a chemical

substance, a process that would be applicable to 1-benzyl-4-methylbenzene.
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A general workflow for chemical hazard assessment.

First Aid Measures
In case of exposure to 1-benzyl-4-methylbenzene, the following first aid measures are

recommended:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1265501?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. Get

medical attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Get medical attention if irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse mouth with water. Get

medical attention immediately.

Handling and Storage
Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Avoid

breathing vapor or mist.

Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool, dark

place.

Exposure Controls and Personal Protection
Engineering Controls: Use adequate ventilation to keep airborne concentrations low.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). Users should always consult the SDS provided by the

supplier for the most current and complete health and safety information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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